Cas no 897469-36-2 (2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole)

• Product name: 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole
• CAS No: 897469-36-2
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5480070

2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole

• Inchi： 1S/C21H21N3O4S/c1-26-15-3-4-16-19(13-15)29-21(22-16)24-8-6-23(7-9-24)20(25)14-2-5-17-18(12-14)28-11-10-27-17/h2-5,12-13H,6-11H2,1H3
• InChI Key： CIJIQHHEDQXPFH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCOC2=C1)(N1CCN(C2=NC3=CC=C(OC)C=C3S2)CC1)=O

Additional information on 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole

Comprehensive Overview of 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole (CAS No. 897469-36-2)

The compound 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole (CAS No. 897469-36-2) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzodioxine moiety, a piperazine ring, and a benzothiazole scaffold makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could lead to breakthroughs in drug discovery.

One of the most frequently searched questions about this compound revolves around its synthetic pathway and mechanism of action. The benzothiazole core is known for its diverse pharmacological activities, including anti-inflammatory and antimicrobial properties. Coupled with the piperazine ring, which enhances bioavailability and metabolic stability, this compound exhibits a unique profile that could address unmet medical needs. Recent studies have explored its potential in modulating specific enzyme pathways, making it a hot topic in precision medicine discussions.

Another area of interest is the compound's structure-activity relationship (SAR). The presence of the methoxy group at the 6-position of the benzothiazole ring is believed to influence its binding affinity to target proteins. Meanwhile, the 2,3-dihydro-1,4-benzodioxine fragment adds lipophilicity, which could improve membrane permeability. These features are critical for researchers designing next-generation small-molecule therapeutics, a trending topic in AI-driven drug discovery platforms.

From an industrial perspective, the scalability of synthesizing CAS No. 897469-36-2 is a common query. Optimizing its production involves addressing challenges like regioselectivity and yield improvement, which are frequently discussed in green chemistry forums. Innovations in catalytic methods and solvent-free reactions are being explored to make its synthesis more sustainable—a priority aligned with global environmental, social, and governance (ESG) goals.

In summary, 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole represents a multifaceted compound with immense potential. Its structural complexity and therapeutic versatility make it a subject of ongoing research, particularly in fields like oncology, neurology, and infectious diseases. As scientific advancements continue, this molecule may soon transition from bench to bedside, addressing some of the most pressing health challenges of our time.